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Compound of Interest

Compound Name: Disulfo-ICG carboxylic acid

Cat. No.: B12379546

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Disulfo-Indocyanine Green (ICG)
carboxylic acid, a near-infrared (NIR) fluorescent dye with significant potential in biomedical
research and drug development. While specific quantitative data for the disulfonated form of
ICG carboxylic acid is not readily available in publicly accessible literature, this document
outlines the core photophysical properties of the parent ICG molecule and its derivatives,
details the experimental protocols for determining these properties, and explores potential
applications based on the characteristics of related compounds.

Core Photophysical Properties

Disulfo-ICG carboxylic acid is a derivative of Indocyanine Green (ICG), a tricarbocyanine dye
widely used in medical diagnostics. The addition of two sulfonate groups and a carboxylic acid
moiety is intended to enhance its hydrophilicity and provide a reactive handle for conjugation to
biomolecules. The key photophysical parameters that define the utility of a fluorophore are its
extinction coefficient (¢) and quantum yield (P).

Extinction Coefficient (€): This value represents the measure of how strongly a substance
absorbs light at a particular wavelength. A high extinction coefficient is desirable for imaging
applications as it indicates that the dye can be effectively excited. For ICG and its derivatives,
the extinction coefficient is typically in the range of 150,000 to 250,000 M~cm™1.
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Quantum Yield (®): This parameter quantifies the efficiency of the fluorescence process,
representing the ratio of photons emitted to photons absorbed. A higher quantum yield results
in a brighter fluorescent signal. The quantum vyield of ICG in aqueous solutions is relatively low,
but can be influenced by factors such as solvent and binding to proteins.[1] The introduction of
sulfonate groups is generally expected to enhance fluorescence brightness.

The following table summarizes the known photophysical properties of ICG and its carboxylic
acid derivative, which can serve as a reference for estimating the characteristics of Disulfo-
ICG carboxylic acid.

ICG Carboxylic Disulfo-ICG

Property ICG . ) .
Acid Carboxylic Acid

Molar Extinction )
o ~223,000 M~tcm~1[2] > 218,000 cm~*M~1[3]  Data not available
Coefficient (g)

Quantum Yield (®) ~0.14 in plasma[2] Data not available Data not available

Excitation Maximum

~780 nm ~785 nm|[3] ~757 nm[4]
(Aex)

Emission Maximum

~810 nm ~812 nm|[3] ~835 nm[4]
(Aem)

Experimental Protocols

Accurate determination of the extinction coefficient and quantum yield is crucial for the
characterization of any fluorescent probe. The following are detailed methodologies for these

key experiments.

Determination of Molar Extinction Coefficient

The molar extinction coefficient can be determined experimentally using the Beer-Lambert law,
which states that absorbance is directly proportional to the concentration of the absorbing
species and the path length of the light through the sample.

Workflow for Extinction Coefficient Determination
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Sample Preparation

Prepare stock solution of Disulfo-ICG carboxylic acid in a suitable solvent (e.g., DMSO).

Create a series of dilutions with known concentrations in the desired experimental buffer (e.g., PBS).

Spectrophotometric Measurement

Measure the absorbance of each dilution at the absorption maximum (Amax) using a UV-Vis spectrophotometer.

Data A‘;lalysis

Glot absorbance vs. concentration)

:

Gerform a linear regression of the data]

:

Ghe slope of the line corresponds to the molar extinction coefficient (€) according to the Beer-Lambert law (A = scl)]
o J
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Sample and Standard Preparation

Prepare a dilute solution of Disulfo-ICG carboxylic acid with an absorbance < 0.1 at the excitation wavelengtl Prepare a solution of a suitable NIR quantum yield standard (e.g., ICG in DMSO) with a similar absorbance.

T
Spectrofluorometric Measurement

Measure the absorbance of the sample and standard at the excitation wavelength.

Measure the fluorescence emission spectrum of the sample and standard, exciting at the same wavelength.

Data Analysis

Integrate the area under the emission spectra for both the sample and the standard.

Calculate the quantum yield using the formula: ®_sample = ®_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)"2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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